Cas no 107267-44-7 (2,3,5,6-Tetrafluorobenzyl Chloride)
107267-44-7 structure
Product Name:2,3,5,6-Tetrafluorobenzyl Chloride
CAS No:107267-44-7
MF:C7H3ClF4
MW:198.545335054398
MDL:MFCD03001150
CID:127511
PubChem ID:2782588
Update Time:2025-04-18
2,3,5,6-Tetrafluorobenzyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzene,3-(chloromethyl)-1,2,4,5-tetrafluoro-
- 2,3,5,6-TETRAFLUOROBEZYL CHLORIDE
- 3-(chloromethyl)-1,2,4,5-tetrafluorobenzene
- 2,3,5,6-Tetrafluorobenzyl chloride
- Benzene, 3-(chloromethyl)-1,2,4,5-tetrafluoro- (9CI)
- 3-(Chloromethyl)-1,2,4,5-tetrafluorobenzene, alpha-Chloro-2,3,5,6-tetrafluorotoluene
- 107267-44-7
- DTXSID70382163
- MFCD03001150
- 2,3,5,6-TETRAFLUOROBENZYLCHLORIDE
- FT-0609430
- SCHEMBL8858035
- AKOS006229044
- FT-0609547
- EN300-1984226
- A801619
- 2,3,5,6-Tetrafluorobenzyl Chloride
-
- MDL： MFCD03001150
- Inchi： 1S/C7H3ClF4/c8-2-3-6(11)4(9)1-5(10)7(3)12/h1H,2H2
- InChI Key： NHCWIDIVEAKSAO-UHFFFAOYSA-N
- SMILES： ClCC1C(=C(C=C(C=1F)F)F)F
Computed Properties
- Exact Mass: 197.98600
- Monoisotopic Mass: 197.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 162.3±35.0 °C at 760 mmHg
- Flash Point: 56.5±19.4 °C
- Refractive Index: 1.449
- PSA: 0.00000
- LogP: 2.98180
- Vapor Pressure: 2.8±0.3 mmHg at 25°C
2,3,5,6-Tetrafluorobenzyl Chloride Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26-36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3,5,6-Tetrafluorobenzyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010102-250mg |
2,3,5,6-Tetrafluorobenzyl chloride |
107267-44-7 | 97% | 250mg |
$504.00 | 2023-09-04 | |
| Alichem | A013010102-500mg |
2,3,5,6-Tetrafluorobenzyl chloride |
107267-44-7 | 97% | 500mg |
$782.40 | 2023-09-04 | |
| Alichem | A013010102-1g |
2,3,5,6-Tetrafluorobenzyl chloride |
107267-44-7 | 97% | 1g |
$1475.10 | 2023-09-04 | |
| TRC | T310910-10mg |
2,3,5,6-Tetrafluorobenzyl Chloride |
107267-44-7 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T310910-50mg |
2,3,5,6-Tetrafluorobenzyl Chloride |
107267-44-7 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T310910-100mg |
2,3,5,6-Tetrafluorobenzyl Chloride |
107267-44-7 | 100mg |
$ 80.00 | 2022-06-02 | ||
| Enamine | EN300-1984226-0.1g |
3-(chloromethyl)-1,2,4,5-tetrafluorobenzene |
107267-44-7 | 95% | 0.1g |
$35.0 | 2023-09-16 | |
| Enamine | EN300-1984226-0.25g |
3-(chloromethyl)-1,2,4,5-tetrafluorobenzene |
107267-44-7 | 95% | 0.25g |
$48.0 | 2023-09-16 | |
| Enamine | EN300-1984226-0.5g |
3-(chloromethyl)-1,2,4,5-tetrafluorobenzene |
107267-44-7 | 95% | 0.5g |
$85.0 | 2023-09-16 | |
| Enamine | EN300-1984226-1.0g |
3-(chloromethyl)-1,2,4,5-tetrafluorobenzene |
107267-44-7 | 95% | 1g |
$128.0 | 2023-06-03 |
2,3,5,6-Tetrafluorobenzyl Chloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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